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Compound of Interest

1-(5-Bromo-2,4-
Compound Name:
difluorophenyl)ethanone

Cat. No.: B059624

In-Depth Technical Guide: 5'-Bromo-2',4'-
difluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 5'-Bromo-2',4'-difluoroacetophenone, a fluorinated organic compound of interest
in pharmaceutical and chemical research. This document details its appearance and solubility
characteristics, supported by experimental protocols and data presented for clarity and
practical application in a laboratory setting.

Physical and Chemical Properties

5'-Bromo-2',4'-difluoroacetophenone, with the Chemical Abstracts Service (CAS) registry
number 864773-64-8, is a substituted aromatic ketone. Its molecular formula is CsHsBrF20,
and it has a molecular weight of approximately 235.03 g/mol .[1][2] The structural formula of 5'-
Bromo-2',4'-difluoroacetophenone is presented below.

Structure:

Appearance
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While specific descriptive data for 5'-Bromo-2',4'-difluoroacetophenone is not extensively
documented in readily available literature, analogous compounds such as 2-Bromo-2',4'-
difluoroacetophenone are described as a white or colorless to light yellow or light orange
powder or lump. It is anticipated that 5'-Bromo-2',4'-difluoroacetophenone exhibits a similar
crystalline solid appearance.

Solubility

Quantitative solubility data for 5'-Bromo-2',4'-difluoroacetophenone in a range of common
laboratory solvents is not widely published. However, based on its chemical structure—a
moderately polar aromatic ketone with halogen substituents—a general solubility profile can be
inferred. It is expected to be sparingly soluble in water and more soluble in organic solvents.

To provide a practical reference, the following table summarizes the predicted and observed
solubility of structurally similar aromatic ketones. Researchers should verify the solubility for
their specific applications.

Predicted Solubility of 5'-Bromo-2',4'-

Solvent .
difluoroacetophenone

Water Sparingly Soluble / Insoluble
Methanol Soluble

Ethanol Soluble

Acetone Soluble

Dichloromethane Soluble

Diethyl Ether Soluble

Toluene Soluble
N,N-Dimethylformamide (DMF) Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Experimental Protocols
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The following sections provide detailed methodologies for the determination of the physical
appearance and solubility of 5'-Bromo-2',4'-difluoroacetophenone.

Determination of Physical Appearance

Objective: To visually characterize the physical state, color, and form of a solid sample of 5'-
Bromo-2',4'-difluoroacetophenone.

Materials:

Sample of 5'-Bromo-2',4'-difluoroacetophenone

Spatula

White weighing paper or watch glass

Microscope (optional)
Procedure:

o Place a small, representative sample of the compound onto a clean, dry piece of white
weighing paper or a watch glass using a spatula.

o Observe the sample under good lighting against the white background.

e Record the physical state (e.g., crystalline solid, powder, amorphous solid).

o Record the color of the sample (e.g., white, off-white, yellow).

e Describe the form of the patrticles (e.g., fine powder, crystalline needles, granules).

o For a more detailed examination of the crystal structure, a small amount of the sample can
be viewed under a microscope.

Qualitative Solubility Determination

Objective: To determine the qualitative solubility of 5-Bromo-2',4'-difluoroacetophenone in a
range of common laboratory solvents.
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Materials:

e Sample of 5'-Bromo-2',4'-difluoroacetophenone

o A selection of solvents (e.g., water, methanol, ethanol, acetone, dichloromethane, toluene,
DMSO)

o Test tubes and test tube rack

o Vortex mixer or stirring rod

e Spatula

e Graduated cylinder or pipette

Procedure:

o Label a series of test tubes, one for each solvent to be tested.

» Add approximately 1 mL of each solvent to the corresponding test tube.

e Add a small, accurately weighed amount (e.g., 10 mg) of 5'-Bromo-2',4'-
difluoroacetophenone to each test tube.

o Agitate the mixture vigorously using a vortex mixer or by stirring with a clean glass rod for
30-60 seconds.

 Visually inspect the solution to determine if the solid has dissolved completely.

e Record the solubility as:

o Soluble: The entire solid dissolves, forming a clear solution.

o Sparingly Soluble: A significant portion of the solid dissolves, but some undissolved
particles remain.

o Insoluble: The solid does not appear to dissolve.

e Observations should be made at a controlled room temperature.
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Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the characterization of a newly
synthesized or procured chemical compound like 5'-Bromo-2',4'-difluoroacetophenone.

Obtain/Synthesize Compound

Physical Appearance Assessment Solubility Screening

(Color, Form, State) (Qualitative in Various Solvents)

Spectroscopic Analysis
(NMR, IR, MS)

Purity Determination

(HPLC, GC, Elemental Analysis)

Further Application
(e.g., Drug Discovery, Materials Science)

Figure 1. General Workflow for Chemical Compound Characterization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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